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For Researchers, Scientists, and Drug Development Professionals

Introduction to NY0116
NY0116 is a novel small molecule modulator of Sirtuin 1 (SIRT1), a class III histone

deacetylase that plays a crucial role in a wide range of cellular processes, including

metabolism, DNA repair, and inflammation. Sirtuins are NAD+-dependent enzymes that remove

acetyl groups from lysine residues on both histone and non-histone proteins.[1][2] The

dysregulation of SIRT1 activity has been implicated in various diseases such as metabolic

disorders, neurodegenerative diseases, and cancer, making it an attractive therapeutic target.

[3]

High-throughput screening (HTS) is a key strategy for identifying novel modulators of sirtuin

activity.[4][5] Various HTS assays have been developed to screen large compound libraries for

potential SIRT1 activators or inhibitors. These assays are often based on the detection of the

deacetylated substrate or the reaction byproducts, such as nicotinamide. This document

provides detailed protocols for utilizing NY0116 in high-throughput screening campaigns to

identify and characterize novel SIRT1 modulators.

SIRT1 Signaling Pathway
The following diagram illustrates the central role of SIRT1 in cellular regulation, a pathway that

can be modulated by compounds such as NY0116.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b537881?utm_src=pdf-interest
https://www.benchchem.com/product/b537881?utm_src=pdf-body
https://www.benchchem.com/product/b537881?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4727966/
https://www.epigenhub.com/p/2854/sirtuin-activity-fluorometric-assay-kit/
https://www.mdpi.com/1420-3049/27/17/5641
https://pmc.ncbi.nlm.nih.gov/articles/PMC3419436/
https://www.tdi.ox.ac.uk/research/research/cellular-high-throughput-screening-hts/cellular-hts
https://www.benchchem.com/product/b537881?utm_src=pdf-body
https://www.benchchem.com/product/b537881?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b537881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Stress / Nutrient Deprivation

AMPK

NAD+

increases

SIRT1

activates

PGC-1α

deacetylates

FOXO

deacetylates

p53

deacetylates

NF-κB

deacetylates

Mitochondrial Biogenesis

promotes

Stress Resistance

promotes

Apoptosis

inhibits

Inflammation

inhibits

NY0116

modulates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b537881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Dispense 1 µL of compound
(or DMSO control) into wells

Add 20 µL of SIRT1/Substrate/NAD+
/Trichostatin A mix

Incubate for 60 min at 37°C

Add 20 µL of Developer

Incubate for 30 min at 37°C

Read fluorescence
(Ex/Em = 400/505 nm)

Data Analysis:
Calculate % inhibition/activation

End

 

Start

Seed U2OS cells in a 96-well plate

Incubate for 24 hours

Treat cells with compounds
for 6-24 hours

Lyse cells

Measure protein concentration

Analyze p53 acetylation by
Western Blot or High-Content Imaging

Quantify changes in
p53 acetylation

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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